Cas no 1805235-69-1 (5-Chloro-3-hydroxypyridine-2-acetic acid)

• Product Name: 5-Chloro-3-hydroxypyridine-2-acetic acid
• CAS No: 1805235-69-1
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• CID: 4902543
• Update Time: 2025-10-23

5-Chloro-3-hydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-hydroxypyridine-2-acetic acid
• 2-(5-Chloro-3-hydroxypyridin-2-yl)acetic acid

• Inchi： 1S/C7H6ClNO3/c8-4-1-6(10)5(9-3-4)2-7(11)12/h1,3,10H,2H2,(H,11,12)
• InChI Key： SFFWZCBXTWPOMQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)O)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 0.6
• Topological Polar Surface Area: 70.4

Additional information on 5-Chloro-3-hydroxypyridine-2-acetic acid

5-Chloro-3-hydroxypyridine-2-acetic acid (CAS No. 1805235-69-1): A Comprehensive Overview

5-Chloro-3-hydroxypyridine-2-acetic acid, also known by its CAS number 1805235-69-1, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and potential applications in drug development, agrochemicals, and advanced materials. The structure of 5-Chloro-3-hydroxypyridine-2-acetic acid consists of a pyridine ring substituted with a chlorine atom at position 5, a hydroxyl group at position 3, and an acetic acid moiety at position 2. These substituents contribute to its versatile reactivity and functional properties.

The synthesis of 5-Chloro-3-hydroxypyridine-2-acetic acid typically involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and reductions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes for its preparation. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the pyridine ring and subsequent functionalization. These methods not only improve yield but also reduce the environmental footprint associated with traditional synthesis pathways.

In terms of applications, 5-Chloro-3-hydroxypyridine-2-acetic acid has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for drug development due to its ability to interact with various biological targets. For example, studies have demonstrated its activity against certain enzymes involved in metabolic disorders and inflammatory processes. Additionally, its hydroxyl and chlorine substituents provide opportunities for further functionalization, enabling the creation of derivatives with enhanced bioactivity.

The compound's unique electronic properties also make it a candidate for applications in materials science. Researchers have explored its use as a building block for constructing coordination polymers and metal-organic frameworks (MOFs). These materials exhibit high surface areas and porosity, making them suitable for gas storage, catalysis, and sensing applications. The presence of the acetic acid group in 5-Chloro-3-hydroxypyridine-2-acetic acid facilitates strong interactions with metal ions, which is crucial for the formation of robust MOFs.

Recent studies have also highlighted the potential of 5-Chloro-3-hydroxypyridine-2-acetic acid in agrochemicals. Its ability to modulate plant growth hormones has led to investigations into its role as a plant growth regulator. Field trials have shown that it can enhance crop yields under stress conditions such as drought or nutrient deficiency. Furthermore, its biodegradability has been assessed to ensure minimal environmental impact when used in agricultural settings.

In conclusion, 5-Chloro-3-hydroxypyridine-2-acetic acid (CAS No. 1805235-69-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As advancements in synthetic methodologies and application studies continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.